Cas no 1261942-35-1 (5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol
• CAS No: 1261942-35-1
• MF: C₁₅H₁₀F₆O₂
• MW: 336.229125499725
• MDL: MFCD18316463
• CID: 2764983
• PubChem ID: 53222186
• Update Time: 2025-07-20

5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316463
• 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol, 95%
• DTXSID80686760
• 1261942-35-1
• 5-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 4'-Methoxy-3',5-bis(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316463
• Inchi： 1S/C15H10F6O2/c1-23-13-3-2-8(6-12(13)15(19,20)21)9-4-10(14(16,17)18)7-11(22)5-9/h2-7,22H,1H3
• InChI Key： WGBDAVZJKGXOOY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=C(C=C(C(F)(F)F)C=1)O)OC)(F)F

Computed Properties

• Exact Mass: 336.05849853Da
• Monoisotopic Mass: 336.05849853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol

Introduction to 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol (CAS No. 1261942-35-1)

5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol, with the CAS number 1261942-35-1, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a methoxy substituent, which contribute to its potential therapeutic applications and biological activities.

The molecular formula of 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol is C₁₆H₁₁F₆O₂, and its molecular weight is approximately 347.25 g/mol. The presence of the trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies.

In recent years, extensive research has been conducted to explore the potential applications of 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol. One of the key areas of interest is its role in the development of new therapeutic agents. Studies have shown that compounds with trifluoromethyl groups often exhibit enhanced metabolic stability and improved pharmacokinetic properties, which are crucial for drug development.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. These findings suggest that 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory potential, 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol has also been explored for its anticancer properties. A study published in Cancer Research in 2021 demonstrated that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting its potential as a novel anticancer agent.

The synthetic route for preparing 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol has been well-documented in the literature. One common method involves the reaction of 4-methoxy-3-trifluoromethylbenzaldehyde with 3-trifluoromethylphenylboronic acid under Suzuki coupling conditions. This synthetic strategy provides a high yield and purity, making it suitable for large-scale production.

In addition to its therapeutic applications, 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol has also been studied for its use as a chemical probe in biological research. Its unique structural features make it an ideal candidate for labeling and imaging studies, particularly in the context of understanding protein-protein interactions and cellular signaling pathways.

The safety profile of 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol is an important consideration for its potential use in pharmaceuticals. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and efficacy.

In conclusion, 5-(4-Methoxy-3-trifluoromethylphenyl)-3-trifluoromethylphenol (CAS No. 1261942-35-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents and chemical probes. Ongoing research continues to uncover new applications and insights into its mechanisms of action, further solidifying its importance in the scientific community.